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Introduction
GW405833 hydrochloride is a compound that has been investigated for its analgesic

properties in preclinical models of pathological pain. Initially characterized as a selective

cannabinoid CB2 receptor agonist, recent evidence has revealed a more complex

pharmacological profile. In the context of neuropathic pain, the antiallodynic effects of

GW405833 are now understood to be mediated primarily through the cannabinoid CB1

receptor, independent of the CB2 receptor.[1][2][3] This finding is critical for the design and

interpretation of studies utilizing this compound. Despite its interaction with the CB1 receptor,

GW405833 does not appear to produce the typical central nervous system side effects

associated with classical CB1 agonists at effective analgesic doses.[4]

These application notes provide detailed protocols for the use of GW405833 hydrochloride in

two common rodent models of neuropathic pain: the Partial Sciatic Nerve Ligation (pSNL)

model in mice and the Chronic Constriction Injury (CCI) model in rats.

Quantitative Data Summary
The following tables summarize the key quantitative data for the use of GW405833
hydrochloride in rodent models of neuropathic pain.

Table 1: In Vivo Efficacy of GW405833 Hydrochloride in Neuropathic Pain Models
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Parameter Species
Neuropathi
c Pain
Model

Doses
(Intraperito
neal)

Observed
Effect

Reference

Mechanical

Allodynia
Mouse

Partial Sciatic

Nerve

Ligation

(pSNL)

3, 10, 30

mg/kg

Dose-

dependent

reversal of

mechanical

allodynia.[1]

[2]

[1][2]

Mechanical

Allodynia
Rat

Chronic

Constriction

Injury (CCI)

Up to 30

mg/kg

Potent and

efficacious

antihyperalge

sic effects.[4]

[4]

Table 2: Pharmacological Specificity of GW405833 Hydrochloride's Antiallodynic Effect

Experiment Animal Model Key Finding Reference

CB1 Knockout Mice pSNL

Antiallodynic effect of

GW405833 was

absent.[1][2]

[1][2]

CB2 Knockout Mice pSNL

Antiallodynic effect of

GW405833 was fully

preserved.[1][2]

[1][2]

CB1 Antagonist

(Rimonabant)
pSNL

Completely blocked

the antiallodynic effect

of GW405833.[1][2]

[1][2]

CB2 Antagonist

(SR144528)
pSNL

Did not block the

antiallodynic effect of

GW405833.[1]

[1]
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Protocol 1: Preparation and Administration of GW405833
Hydrochloride
This protocol describes the preparation of GW405833 hydrochloride for intraperitoneal (i.p.)

injection in rodents.

Materials:

GW405833 hydrochloride powder

Dimethyl sulfoxide (DMSO)

Tween 80 (Polysorbate 80)

Sterile 0.9% saline

Sterile microcentrifuge tubes

Vortex mixer

Syringes and needles for i.p. injection

Procedure:

Stock Solution Preparation (e.g., 10 mg/mL):

Weigh the desired amount of GW405833 hydrochloride powder.

Dissolve the powder in DMSO to create a stock solution. For example, to make a 10

mg/mL stock, dissolve 10 mg of GW405833 hydrochloride in 1 mL of DMSO.

Vortex thoroughly until the compound is completely dissolved. Store the stock solution at

-20°C for long-term storage.

Dosing Solution Preparation:

On the day of the experiment, thaw the stock solution.
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Prepare the final dosing solution in a vehicle of DMSO, Tween 80, and saline. A common

vehicle composition is 5% DMSO, 5% Tween 80, and 90% sterile saline.

For a desired final concentration, calculate the required volume of the stock solution and

the vehicle components. For example, to prepare 1 mL of a 3 mg/mL dosing solution from

a 10 mg/mL stock:

Take 300 µL of the 10 mg/mL stock solution.

Add 50 µL of Tween 80.

Add 650 µL of sterile saline.

Vortex the final solution thoroughly to ensure it is a homogenous suspension.

Administration:

Administer the dosing solution via intraperitoneal injection.

The injection volume is typically 10 mL/kg for mice and 5 mL/kg for rats.

Calculate the injection volume for each animal based on its body weight.

Protocol 2: Partial Sciatic Nerve Ligation (pSNL) Model
in Mice
This protocol describes the surgical procedure to induce neuropathic pain in mice.[1][5][6][7]

Materials:

Anesthetic (e.g., isoflurane)

Surgical scissors and forceps

8-0 or 9-0 silk or nylon suture

Wound clips or sutures for skin closure

Antiseptic solution (e.g., povidone-iodine)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.jove.com/v/64555/partial-sciatic-nerve-ligation-mouse-model-chronic-neuropathic-pain
https://experts.arizona.edu/en/publications/partial-sciatic-nerve-ligation-a-mouse-model-of-chronic-neuropath/
https://www.inotiv.com/solutions/rat-partial-sciatic-nerve-ligation
https://pubmed.ncbi.nlm.nih.gov/36282702/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10763306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sterile drapes and gauze

Procedure:

Anesthesia and Preparation:

Anesthetize the mouse using isoflurane (5% for induction, 1.5-2% for maintenance).

Shave the fur from the lateral aspect of the thigh of the desired hind limb.

Disinfect the surgical area with an antiseptic solution.

Surgical Procedure:

Make a small skin incision (approximately 1 cm) over the mid-thigh region.

Bluntly dissect the biceps femoris muscle to expose the sciatic nerve.

Carefully isolate the sciatic nerve proximal to its trifurcation.

Using an 8-0 or 9-0 suture, ligate approximately one-third to one-half of the dorsal aspect

of the sciatic nerve. The ligation should be tight.

Ensure that the epineural circulation is not completely occluded.

Closure and Post-operative Care:

Reposition the muscle and close the incision with sutures.

Close the skin with wound clips or sutures.

Administer post-operative analgesics as per institutional guidelines.

Allow the animals to recover in a clean cage with easy access to food and water.

Monitor the animals daily for signs of distress or infection.

Behavioral Testing:
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Assess mechanical allodynia using von Frey filaments at baseline (before surgery) and at

various time points post-surgery (e.g., days 3, 7, 14, 21, and 28).

Administer GW405833 hydrochloride or vehicle after the establishment of stable

mechanical allodynia.

Protocol 3: Chronic Constriction Injury (CCI) Model in
Rats
This protocol describes the surgical procedure to induce neuropathic pain in rats.[8][9][10]

Materials:

Anesthetic (e.g., isoflurane or ketamine/xylazine cocktail)

Surgical scissors and forceps

4-0 or 5-0 chromic gut or silk sutures

Wound clips or sutures for skin closure

Antiseptic solution

Sterile drapes and gauze

Procedure:

Anesthesia and Preparation:

Anesthetize the rat using an appropriate anesthetic.

Shave the fur from the lateral aspect of the thigh of the desired hind limb.

Disinfect the surgical area.

Surgical Procedure:

Make a skin incision over the mid-thigh.
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Bluntly dissect the biceps femoris muscle to expose the sciatic nerve.

Proximal to the sciatic trifurcation, place four loose ligatures of 4-0 or 5-0 chromic gut or

silk suture around the common sciatic nerve.

The ligatures should be spaced approximately 1 mm apart.

The ligatures should be tied just tightly enough to cause a slight constriction of the nerve

without arresting epineural blood flow.

Closure and Post-operative Care:

Close the muscle layer and skin with sutures or wound clips.

Provide post-operative analgesia and care as per institutional guidelines.

Monitor the animals for recovery and signs of complications.

Behavioral Testing:

Measure mechanical allodynia and thermal hyperalgesia at baseline and at regular

intervals post-surgery.

Administer GW405833 hydrochloride or vehicle once a stable neuropathic pain state is

established.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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